Cas no 933704-82-6 (octahydrofuro[3,4-b]pyridine)

• Product Name: octahydrofuro[3,4-b]pyridine
• CAS No: 933704-82-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD14581356
• CID: 5233069
• PubChem ID: 20215007
• Update Time: 2026-03-08

octahydrofuro[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• octahydrofuro[3,4-b]pyridine

• MDL： MFCD14581356
• Inchi： 1S/C7H13NO/c1-2-6-4-9-5-7(6)8-3-1/h6-8H,1-5H2
• InChI Key： ZZWFAKPWUUTAEQ-UHFFFAOYSA-N
• SMILES： C12COCC1CCCN2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on octahydrofuro[3,4-b]pyridine

Introduction to Octahydrofuro[3,4-b]pyridine (CAS No. 933704-82-6)

Octahydrofuro[3,4-b]pyridine, a compound with the chemical identifier CAS No. 933704-82-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its fused ring system, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of octahydrofuro[3,4-b]pyridine consists of a pyridine ring fused with a furan ring, forming a stable and complex framework that exhibits unique chemical properties.

The synthesis and structural elucidation of octahydrofuro[3,4-b]pyridine have been the focus of numerous research studies, particularly in the quest to develop novel therapeutic agents. The compound's ability to serve as a scaffold for various pharmacophores has made it an attractive candidate for further exploration in drug discovery. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into diverse chemical libraries and screening programs.

In the realm of medicinal chemistry, octahydrofuro[3,4-b]pyridine has shown promise as a precursor for developing drugs targeting neurological disorders. Its unique structural motif allows for interactions with specific biological receptors and enzymes, making it a valuable building block for designing molecules with enhanced selectivity and efficacy. For instance, studies have demonstrated its potential in modulating neurotransmitter systems, which could lead to the development of new treatments for conditions such as depression and epilepsy.

The pharmacological profile of octahydrofuro[3,4-b]pyridine has been extensively studied in preclinical models. Researchers have explored its effects on various targets, including serotonin receptors and ion channels, which are crucial for maintaining neuronal function. These investigations have provided insights into the compound's mechanism of action and its potential therapeutic applications. Additionally, the compound's metabolic stability has been assessed through in vitro studies, indicating its suitability for further development into clinical candidates.

One of the most compelling aspects of octahydrofuro[3,4-b]pyridine is its synthetic flexibility. Chemists have leveraged its framework to create a wide array of derivatives with tailored properties. For example, modifications at the nitrogen and oxygen atoms have been explored to enhance binding affinity and reduce toxicity. These structural variations have opened up new avenues for drug design, allowing researchers to optimize the pharmacokinetic and pharmacodynamic profiles of their candidates.

The industrial significance of octahydrofuro[3,4-b]pyridine cannot be overstated. Its production has been scaled up to meet the demands of pharmaceutical research and development programs worldwide. Advanced synthetic routes have been developed to ensure high yields and purity levels, making it a reliable component in multi-step synthetic sequences. Furthermore, the compound's compatibility with various reaction conditions has made it a preferred choice for medicinal chemists seeking efficient synthetic solutions.

Recent breakthroughs in computational chemistry have also contributed to the understanding of octahydrofuro[3,4-b]pyridine's behavior. Molecular modeling studies have provided valuable insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement traditional experimental techniques, offering a holistic view of the compound's potential applications.

The future prospects of octahydrofuro[3,4-b]pyridine are promising, with ongoing research aiming to uncover new therapeutic uses and improve synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. As our understanding of this compound grows, so too will its role in advancing medical treatments across various therapeutic areas.